Cas no 66737-56-2 (N-(3-Chlorophenyl)-N-(4-methylbenzene-1-sulfonyl)-beta-alanine)

• Product Name: N-(3-Chlorophenyl)-N-(4-methylbenzene-1-sulfonyl)-beta-alanine
• CAS No: 66737-56-2
• MF: C₁₆H₁₆ClNO₄S
• MW: 353.82054233551
• CID: 882535
• PubChem ID: 276449
• Update Time: 2025-04-19

N-(3-Chlorophenyl)-N-(4-methylbenzene-1-sulfonyl)-beta-alanine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19892767
• NSC124427
• NSC-124427
• AKOS005160194
• 66737-56-2
• DTXSID20298568
• N-(3-Chlorophenyl)-N-(4-methylbenzene-1-sulfonyl)-beta-alanine

• Inchi： 1S/C16H16ClNO4S/c1-12-5-7-15(8-6-12)23(21,22)18(10-9-16(19)20)14-4-2-3-13(17)11-14/h2-8,11H,9-10H2,1H3,(H,19,20)
• InChI Key： DTAFRSSVBSUCSC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(CCC(=O)O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.0488569g/mol
• Monoisotopic Mass: 353.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų